Cas no 361478-59-3 (N-4-(4-bromophenyl)-1,3-thiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide)

• Product Name: N-4-(4-bromophenyl)-1,3-thiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide
• CAS No: 361478-59-3
• MF: C₁₈H₁₀BrN₃O₃S₂
• MW: 460.324300289154
• CID: 6213227
• PubChem ID: 4114859
• Update Time: 2025-06-12

N-4-(4-bromophenyl)-1,3-thiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-bromophenyl)-1,3-thiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide
• ChemDiv1_004703
• HMS600F17
• AKOS024578071
• 361478-59-3
• SR-01000443310
• SR-01000443310-1
• N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide
• N-(4-(4-bromophenyl)thiazol-2-yl)-5-nitrobenzo[b]thiophene-2-carboxamide
• EU-0072652
• F0463-0130

• Inchi： 1S/C18H10BrN3O3S2/c19-12-3-1-10(2-4-12)14-9-26-18(20-14)21-17(23)16-8-11-7-13(22(24)25)5-6-15(11)27-16/h1-9H,(H,20,21,23)
• InChI Key： MDKJFJJKMKHIPV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CSC(=N1)NC(C1=CC2C=C(C=CC=2S1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 458.93470g/mol
• Monoisotopic Mass: 458.93470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 144Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on N-4-(4-bromophenyl)-1,3-thiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide

Introduction to N-4-(4-bromophenyl)-1,3-thiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide (CAS No. 361478-59-3)

N-4-(4-bromophenyl)-1,3-thiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 361478-59-3, represents a unique molecular architecture that combines elements of heterocyclic chemistry with functional groups designed to interact with biological targets. The presence of both thiazole and benzothiophene moieties in its structure suggests potential applications in the development of drugs targeting various therapeutic areas, including but not limited to oncology, inflammation, and neurodegenerative diseases.

The molecular structure of N-4-(4-bromophenyl)-1,3-thiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide is characterized by a complex interplay of electronic and steric effects. The nitro group at the 5-position of the benzothiophene ring introduces a strong electron-withdrawing effect, which can modulate the reactivity and binding properties of the molecule. Additionally, the bromine substituent on the phenyl ring at position 4 enhances lipophilicity and may influence metabolic stability and membrane permeability. These features make the compound an intriguing candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacological agents due to their diverse biological activities and structural versatility. The thiazole ring, in particular, is a privileged scaffold in medicinal chemistry, known for its presence in numerous bioactive molecules. Its incorporation into N-4-(4-bromophenyl)-1,3-thiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide not only contributes to the compound's stability but also opens up possibilities for interactions with biological targets such as enzymes and receptors. The benzothiophene moiety further enriches the structural complexity, offering multiple sites for functionalization and optimization.

The synthesis of N-4-(4-bromophenyl)-1,3-thiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide involves a multi-step process that requires careful consideration of reaction conditions and reagent selection. The introduction of the nitro group into the benzothiophene ring is typically achieved through electrophilic aromatic substitution reactions, which must be carefully controlled to avoid over-nitration or side reactions. The subsequent coupling of the thiazole ring to the benzothiophene core necessitates high-yielding coupling reactions such as palladium-catalyzed cross-coupling, which are essential for achieving good yields and purity.

The pharmacological potential of N-4-(4-bromophenyl)-1,3-thiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide has been explored in several preclinical studies. These studies have highlighted its ability to modulate key biological pathways involved in disease progression. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in cancer cell proliferation and survival. The nitro group's electron-withdrawing effect is thought to enhance binding affinity to these targets by stabilizing negative charges on intermediates within enzyme active sites.

Moreover, the structural features of N-4-(4-bromophenyl)-1,3-thiazol-2-yll5-nitro-l-benzothiophene-Z-carboxamide make it an attractive candidate for further derivatization and optimization. By modifying substituents on either the thiazole or benzothiophene rings, researchers can fine-tune physicochemical properties such as solubility, bioavailability, and metabolic stability. Such modifications are crucial for improving drug-like characteristics and enhancing therapeutic efficacy.

The role of computational chemistry in the design and optimization of N-A-(A-bromothenyl)-l ,3-thiazol-zvl-s-nitro-l -benzotlioplienne-Z-carboxarnide cannot be overstated. Advanced computational methods allow researchers to predict molecular interactions with biological targets with high accuracy before conducting expensive wet-lab experiments. Techniques such as molecular docking simulations have been employed to explore potential binding modes between this compound and enzymes or receptors of interest. These simulations provide valuable insights into how structural modifications might influence binding affinity and selectivity.

In conclusion,N-A-(A bromothenyl)-l ,3-thiazoie-zvl-s-nitro-l -benzotlioplienne-Z-carboxarnide (CAS No .36147s -59 -s) represents a promising lead compound with significant therapeutic potential . Its unique structural features , combined with recent advances in synthetic methodologies , make it an exciting subject for further investigation . As research continues , it is likely that new applications for this compound will emerge , contributing to advancements in drug discovery across multiple therapeutic domains .